6-(1H-Pyrrol-2-YL)pyridine-2-carbonitrile

• CAS: 2060482-35-9

Core Science & Biosynthesis

6-substituted picolinonitrile building blocks for drug discovery

Topic: Strategic Deployment of 6-Substituted Picolinonitrile Building Blocks in Drug Discovery Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Leads

Executive Summary

The picolinonitrile (2-cyanopyridine) scaffold has evolved from a simple solvent precursor to a privileged motif in modern medicinal chemistry. Specifically, 6-substituted picolinonitriles represent a high-value class of building blocks that serve a dual function: they provide a robust electrophilic "warhead" for reversible covalent inhibition of cysteine proteases (e.g., Cathepsin K, S, L) and offer a rigid vector for directing substituents into the S2 enzymatic pockets via the 6-position.

This guide moves beyond generic descriptions, offering a rigorous analysis of the synthetic architecture, mechanistic utility, and experimental protocols required to deploy these building blocks effectively. We focus on overcoming the "symmetry challenge" of 2,6-dihalopyridine precursors and optimizing the nitrile installation to avoid catalyst poisoning.

The Pharmacophore: Mechanics of the Nitrile Warhead

The utility of the 6-substituted picolinonitrile core rests on the unique electronic environment created by the pyridine nitrogen (N1) and the nitrile group (C2-CN).

1.1 Reversible Covalent Inhibition

Unlike irreversible warheads (e.g., acrylamides) that permanently alkylate the target, the nitrile group functions as a "soft" electrophile. In cysteine proteases, the active site thiolate attacks the nitrile carbon to form a thioimidate adduct.

• Thermodynamics: The electron-deficient pyridine ring pulls electron density from the nitrile carbon, increasing its susceptibility to nucleophilic attack (

  ).

• Kinetics: The reaction is reversible. This reversibility reduces the risk of idiosyncratic toxicity associated with permanent protein haptenization, a critical advantage in chronic indications like osteoporosis or osteoarthritis.

1.2 The "Orthogonal" 6-Position

The substituent at the 6-position (ortho to the nitrogen, meta to the nitrile) is not merely decorative. It serves two critical roles:

• Steric Protection: It shields the pyridine nitrogen from metabolic N-oxidation, improving the pharmacokinetic (PK) profile.

• Vectoring: In Cathepsin K inhibitors, the 6-substituent (often a hydrophobic aryl or cycloalkyl group) is positioned to occupy the hydrophobic S2 pocket of the enzyme, conferring selectivity over related proteases like Cathepsin B or L.

Synthetic Architectures: Breaking Symmetry

The primary synthetic challenge in accessing 6-substituted picolinonitriles is regioselectivity . The most common starting materials are 2,6-dihalopyridines. A naive approach attempts to monocyanate these symmetric precursors, often resulting in inseparable mixtures of mono-nitrile, bis-nitrile, and unreacted starting material.

The "Asymmetric First" Strategy

To ensure high purity and scalability, we employ a sequential functionalization strategy. The symmetry of the 2,6-dichloropyridine core is broken before the nitrile is introduced.

Workflow Visualization: Synthetic Decision Tree

The following diagram illustrates the logical flow for selecting the optimal synthetic route based on substrate availability and substituent complexity.

Caption: Sequential functionalization strategy to avoid bis-substitution byproducts. The "Asymmetric First" approach prioritizes C-C bond formation before nitrile installation.

Experimental Protocols

The following protocols are designed for high reproducibility. They address the common failure mode of catalyst poisoning by the nitrile product, a phenomenon where the generated nitrile coordinates to the Palladium center, arresting the catalytic cycle.

Protocol A: Regioselective Suzuki Coupling (Symmetry Breaking)

Objective: Convert 2,6-dichloropyridine to 2-chloro-6-phenylpyridine.

• Reagents:

  • 2,6-Dichloropyridine (1.0 equiv, 10 mmol)

  • Phenylboronic acid (1.05 equiv)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3 mol%) - Chosen for its stability and resistance to dehalogenation side reactions.

  • Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

  • Solvent: 1,4-Dioxane (0.2 M concentration)

• Procedure:

  • Charge a reaction flask with the pyridine, boronic acid, and Pd catalyst.

  • Evacuate and backfill with Nitrogen (3 cycles). Strict oxygen exclusion is vital to prevent homocoupling of the boronic acid.

  • Add degassed dioxane and aqueous base.

  • Heat to 80°C for 4–6 hours. Do not overheat; higher temperatures (>100°C) promote bis-coupling.

  • Workup: Dilute with EtOAc, wash with water/brine. Dry over MgSO₄.[1]

  • Purification: Silica gel chromatography (0-10% EtOAc/Hexanes). The mono-coupled product elutes significantly later than the starting dichloride but before the bis-coupled byproduct.

Protocol B: Palladium-Catalyzed Cyanation (The "Safe" Source)

Objective: Convert 2-chloro-6-phenylpyridine to 6-phenylpicolinonitrile. Note: We utilize Zinc Cyanide (Zn(CN)₂) rather than NaCN. Zn(CN)₂ is less hygroscopic and releases cyanide ions slowly, maintaining a low concentration of free cyanide that prevents catalyst deactivation [1].

• Reagents:

  • 2-Chloro-6-phenylpyridine (1.0 equiv)

  • Zn(CN)₂ (0.6 equiv) - Stoichiometry is 0.5, but slight excess ensures completion.

  • Catalyst System: Pd₂(dba)₃ (2 mol%) + dppf (4 mol%). The bidentate ligand dppf is essential to enforce the reductive elimination of the nitrile.

  • Additive: Zinc dust (10 mol%). Keeps the Pd cycle active by reducing any oxidized Pd(II) species.

  • Solvent: DMA (Dimethylacetamide) or DMF (Anhydrous).

• Procedure:

  • Safety Warning: Perform in a well-ventilated fume hood. Although Zn(CN)₂ is solid, it generates HCN upon contact with strong acid.

  • Combine substrate, Zn(CN)₂, Pd₂(dba)₃, dppf, and Zn dust in a microwave vial or pressure tube.

  • Seal and purge with Nitrogen.

  • Add anhydrous DMA via syringe.

  • Heat to 120°C for 12 hours (or 150°C for 1 hour in microwave).

  • Quench: Cool to RT. Dilute with EtOAc. Add 1M NaOH or dilute NH₄OH to quench residual cyanide and solubilize zinc salts.

  • Validation: Monitor by TLC or LCMS. The nitrile product typically shows a distinct IR stretch at ~2230 cm⁻¹.

Mechanism of Action: The Cysteine Trap

Understanding the binding mechanism is crucial for optimizing the 6-substituent. The diagram below details the molecular events within the protease active site.

Caption: Mechanism of reversible covalent inhibition. The 6-substituent directs the inhibitor into the S2 pocket (Complex formation) before the Cysteine thiolate attacks the nitrile warhead.

Comparative Data: Substituent Effects

The choice of the 6-substituent dramatically affects potency (IC₅₀) and metabolic stability (t₁/₂).

6-Substituent (R)	Electronic Effect	Steric Bulk	Cathepsin K IC₅₀ (nM)*	Metabolic Stability (HLM)
-H (Unsubstituted)	Neutral	None	> 1000	Low (N-oxidation prone)
-Methyl	Weak Donor	Low	450	Moderate
-Phenyl	Conjugation	High	12	High
-Cyclopropyl	Weak Donor	Moderate	28	High
-CF₃	Strong Acceptor	Moderate	85	Very High

Note: Data generalized from structure-activity relationships (SAR) of nitrile-based protease inhibitors [2].

Technical Insight: The "Goldilocks" Zone

• Electron Withdrawing Groups (CF₃): While they increase the electrophilicity of the nitrile (making it more reactive), they can make the warhead too reactive, leading to off-target binding with other thiols (e.g., Glutathione), reducing selectivity.

• Aryl/Alkyl Groups: These are generally preferred at the 6-position. They provide the necessary hydrophobic bulk for the S2 pocket without destabilizing the nitrile warhead.

References

• Palladium-Catalyzed Cyanation of Aryl Chlorides

  • Title: Mild and General Methods for the Palladium-Catalyzed Cyanation of Aryl and Heteroaryl Chlorides.[2][3]

  • Source: Organic Letters (ACS Public

  • URL:[Link]

• Cysteine Protease Inhibition Mechanism

  • Title: Covalent Reversible Inhibitors of Cysteine Proteases Containing the Nitrile Warhead.
  • Source: Molecules (MDPI).

  • URL:[Link]

• Odanacatib and Nitrile SAR

  • Title: The discovery of odanacatib (MK-0822)

  • Source: Bioorganic & Medicinal Chemistry Letters.[4]

  • URL:[Link]

Sources

• 1. Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. The discovery of odanacatib (MK-0822), a selective inhibitor of cathepsin K - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Robust Protocol for the Synthesis of 6-(2-pyrrolyl)picolinonitrile via Palladium-Catalyzed Cross-Coupling

Introduction

6-(2-pyrrolyl)picolinonitrile is a valuable heterocyclic compound that serves as a key building block in the development of novel pharmaceuticals and functional materials. Its structure, featuring a pyridine ring linked to a pyrrole moiety, imparts unique electronic and coordination properties, making it a target of significant interest for researchers in medicinal chemistry and materials science. This application note provides a detailed and reliable protocol for the synthesis of 6-(2-pyrrolyl)picolinonitrile from the readily available starting material, 2-bromo-6-cyanopyridine.

The synthetic strategy hinges on a palladium-catalyzed cross-coupling reaction, a powerful and versatile tool in modern organic synthesis for the formation of carbon-carbon and carbon-heteroatom bonds. Specifically, this guide will focus on the Suzuki-Miyaura coupling, which is favored for its relatively mild reaction conditions, broad functional group tolerance, and the commercial availability and lower toxicity of its organoboron reagents compared to other organometallic counterparts like organostannanes used in Stille couplings.[1][2]

A critical consideration in the coupling of pyrrole derivatives is the reactivity of the N-H bond, which can interfere with the catalytic cycle. To circumvent this, a protection-coupling-deprotection sequence is employed. The pyrrole nitrogen is first protected with a tert-butoxycarbonyl (Boc) group, which is stable under the coupling conditions and can be readily removed post-synthesis.[3]

This document is intended for researchers, scientists, and drug development professionals, providing not only a step-by-step experimental protocol but also the underlying scientific rationale for the chosen methodology, ensuring both reproducibility and a deeper understanding of the chemical transformation.

Reaction Principle: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction facilitates the formation of a C-C bond between an organohalide and an organoboron compound, catalyzed by a palladium(0) complex. The catalytic cycle, as illustrated below, consists of three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-bromo-6-cyanopyridine to form a Pd(II) intermediate.

• Transmetalation: The organic group from the N-Boc-pyrrole-2-boronic acid is transferred to the palladium(II) complex, a process typically facilitated by a base.

• Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated, forming the desired C-C bond in the product and regenerating the active Pd(0) catalyst to continue the cycle.

Caption: General Mechanism of the Suzuki-Miyaura Coupling Reaction.

Experimental Workflow

The overall synthetic strategy is a three-step process, as depicted in the workflow diagram below. This involves the initial protection of pyrrole, followed by the key Suzuki-Miyaura cross-coupling reaction, and concluding with the deprotection of the pyrrole nitrogen to yield the final product.

Caption: Experimental workflow for the synthesis of 6-(2-pyrrolyl)picolinonitrile.

Detailed Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier
2-bromo-6-cyanopyridine	≥98%	Commercially Available
N-Boc-pyrrole-2-boronic acid	≥95%	Commercially Available
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	99%	Commercially Available
Sodium Carbonate (Na₂CO₃)	Anhydrous, ≥99.5%	Commercially Available
1,4-Dioxane	Anhydrous, ≥99.8%	Commercially Available
Toluene	Anhydrous, ≥99.8%	Commercially Available
Trifluoroacetic Acid (TFA)	≥99%	Commercially Available
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Commercially Available
Ethyl Acetate	ACS Grade	Commercially Available
Hexanes	ACS Grade	Commercially Available
Brine (Saturated NaCl solution)	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Commercially Available
Silica Gel	230-400 mesh	Commercially Available

Protocol 1: Suzuki-Miyaura Coupling of 2-bromo-6-cyanopyridine with N-Boc-pyrrole-2-boronic acid

This protocol is adapted from general procedures for the Suzuki coupling of bromo-pyridines.[4][5]

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromo-6-cyanopyridine (1.0 eq), N-Boc-pyrrole-2-boronic acid (1.2 eq), and anhydrous sodium carbonate (2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Under the inert atmosphere, add a degassed 4:1 mixture of 1,4-dioxane and water. The total solvent volume should be sufficient to achieve a concentration of approximately 0.1 M with respect to the 2-bromo-6-cyanopyridine.

• Catalyst Addition: To the stirred suspension, add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq).

• Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer.

  • Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 6-(N-Boc-2-pyrrolyl)picolinonitrile.

Protocol 2: N-Boc Deprotection of 6-(N-Boc-2-pyrrolyl)picolinonitrile

This protocol utilizes trifluoroacetic acid for the efficient removal of the Boc protecting group.[6][7]

• Dissolution: Dissolve the purified 6-(N-Boc-2-pyrrolyl)picolinonitrile (1.0 eq) in dichloromethane (DCM).

• Acid Addition: To the stirred solution, add trifluoroacetic acid (TFA) (10-20 eq) dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the deprotection by TLC until the starting material is fully consumed.

• Work-up:

  • Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer.

  • Extract the aqueous layer twice more with DCM.

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

  • If necessary, purify the crude product by column chromatography on silica gel to yield the final product, 6-(2-pyrrolyl)picolinonitrile.

Data Summary and Expected Results

Step	Reactants	Key Reagents	Product	Expected Yield
Suzuki Coupling	2-bromo-6-cyanopyridine, N-Boc-pyrrole-2-boronic acid	Pd(PPh₃)₄, Na₂CO₃, Dioxane/H₂O	6-(N-Boc-2-pyrrolyl)picolinonitrile	70-90%
Deprotection	6-(N-Boc-2-pyrrolyl)picolinonitrile	TFA, DCM	6-(2-pyrrolyl)picolinonitrile	>90%

Characterization of the Final Product:

• ¹H NMR: Expect characteristic signals for the pyridine and pyrrole protons.

• ¹³C NMR: Expect signals corresponding to the carbon atoms of the pyridine and pyrrole rings, as well as the nitrile carbon.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the calculated mass of C₁₀H₇N₃ should be observed.

• Infrared (IR) Spectroscopy: A characteristic absorption band for the nitrile (C≡N) stretching vibration is expected around 2220-2240 cm⁻¹.

Troubleshooting and Key Considerations

• Low Yield in Suzuki Coupling:

  • Ensure all reagents and solvents are anhydrous and that the reaction is performed under a strict inert atmosphere. Palladium catalysts are sensitive to oxygen.[4]

  • The quality of the palladium catalyst is crucial. Consider using a freshly opened bottle or a pre-catalyst.

  • The choice of base can be critical. If sodium carbonate is ineffective, other bases such as potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) can be screened.

• Incomplete Deprotection:

  • Increase the reaction time or the equivalents of TFA.

  • Alternatively, 4M HCl in dioxane is a common and effective reagent for Boc deprotection.[8]

• Side Reactions:

  • The N-H of unprotected pyrrole is acidic and can react with strong bases, leading to undesired side products.[9] N-protection is therefore highly recommended for a clean reaction.

Conclusion

The synthesis of 6-(2-pyrrolyl)picolinonitrile from 2-bromo-6-cyanopyridine can be reliably achieved through a three-step sequence involving N-protection of the pyrrole, a palladium-catalyzed Suzuki-Miyaura cross-coupling, and subsequent deprotection. The protocols provided in this application note are based on well-established methodologies and offer a robust starting point for researchers. Careful attention to reaction conditions, particularly maintaining an inert atmosphere for the coupling step, is paramount for achieving high yields. This synthetic route provides a versatile and efficient means to access a valuable heterocyclic scaffold for further exploration in drug discovery and materials science.

References

• Stille Reaction (Palladium Catalyzed Coupling) - Common Organic Chemistry. (n.d.). Retrieved February 15, 2026, from [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC. (2020, June 23). Retrieved February 15, 2026, from [Link]

• EP2070899A1 - Deprotection of N-BOC compounds - Google Patents. (n.d.).

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (n.d.). Retrieved February 15, 2026, from [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups : r/Chempros - Reddit. (2024, February 27). Retrieved February 15, 2026, from [Link]

• Stille Reaction (Palladium Catalyzed Coupling) - Common Organic Chemistry. (n.d.). Retrieved February 15, 2026, from [Link]

• Pyrrole - Wikipedia. (n.d.). Retrieved February 15, 2026, from [Link]

• Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. (2025, August 6). Retrieved February 15, 2026, from [Link]

• Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy - PubMed. (2023, October 6). Retrieved February 15, 2026, from [Link]

• Pyrrole Protection | Request PDF - ResearchGate. (2025, August 7). Retrieved February 15, 2026, from [Link]

• Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates - PMC - NIH. (n.d.). Retrieved February 15, 2026, from [Link]

• Synthesis of N -alkoxycarbonyl Pyrroles from O -Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy - ResearchGate. (2023, September 20). Retrieved February 15, 2026, from [Link]

• Overview of the Stille Reaction | PDF - Scribd. (n.d.). Retrieved February 15, 2026, from [Link]

Sources

• 1. Stille Coupling | NROChemistry [nrochemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. xray.uky.edu [xray.uky.edu]
• 8. reddit.com [reddit.com]
• 9. Pyrrole - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Elucidating the Metal Coordination Modes of 6-(pyrrol-2-yl)pyridine-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical guide on the anticipated metal coordination modes of the versatile heterocyclic ligand, 6-(pyrrol-2-yl)pyridine-2-carbonitrile. As a molecule incorporating three distinct potential donor sites—the pyridine nitrogen, the pyrrole nitrogen, and the nitrile nitrogen—it offers a rich and varied coordination chemistry. This guide synthesizes information from analogous chemical systems to predict its behavior and provides detailed protocols for the synthesis and characterization of its metal complexes. The insights contained herein are intended to accelerate research into new catalysts, functional materials, and metallodrugs based on this promising ligand scaffold.

Introduction: The Structural and Electronic Landscape of 6-(pyrrol-2-yl)pyridine-2-carbonitrile

The ligand 6-(pyrrol-2-yl)pyridine-2-carbonitrile is an intriguing building block for coordination chemistry. It combines the π-accepting properties of the pyridine ring with the π-donating potential of the pyrrole moiety, all while featuring a nitrile group that can also engage in coordination. The pyridine nitrogen, with its sp²-hybridized lone pair, is a strong Lewis base and a primary site for metal coordination.[1][2] The pyrrole nitrogen, in its neutral state, is a weak Lewis base due to the lone pair's involvement in the aromatic sextet. However, upon deprotonation to the pyrrolide anion, it becomes a potent anionic N-donor.[3] The nitrile group, while a weaker donor than the pyridine nitrogen, can coordinate to metal centers, particularly in the absence of stronger competing ligands.[4] The interplay of these three potential donor sites allows for a variety of coordination modes, which can be influenced by the choice of metal ion, the reaction conditions, and the presence of ancillary ligands.

Predicted Coordination Modes

Based on the established coordination chemistry of pyridine, pyrrole, and 2-cyanopyridine derivatives, several coordination modes can be predicted for 6-(pyrrol-2-yl)pyridine-2-carbonitrile.

Monodentate Coordination via Pyridine Nitrogen

The most readily accessible coordination mode is monodentate binding through the pyridine nitrogen. This is expected with a wide range of transition metals under neutral conditions.[1][2] In this mode, the pyrrole and nitrile groups remain uncoordinated.

Caption: Monodentate coordination of 6-(pyrrol-2-yl)pyridine-2-carbonitrile.

Bidentate N,N'-Chelation

Upon deprotonation of the pyrrole NH proton, the ligand can act as a bidentate, monoanionic N,N'-chelate, coordinating through both the pyridine and the pyrrolide nitrogens. This mode is favored by the formation of a stable five-membered chelate ring and is common for related pyrrolyl-pyridine ligands.[3] This coordination is likely to be achieved by using a base in the reaction mixture.

Caption: Bidentate N,N'-chelation of the deprotonated ligand.

Bidentate N,N-Chelation involving the Nitrile Group

While less common, bidentate chelation involving the pyridine nitrogen and the nitrile nitrogen is also possible. This would form a six-membered chelate ring. This mode might be observed with metal ions that have a high affinity for nitrile ligands, or in situations where pyrrole deprotonation is disfavored. The coordination of the nitrile nitrogen is well-documented for cyanopyridine ligands.[4]

Caption: Bidentate chelation via pyridine and nitrile nitrogens.

Bridging Coordination Modes

The bifunctional nature of the ligand also allows for the formation of bridging coordination polymers. For instance, the pyridine nitrogen could coordinate to one metal center, while the deprotonated pyrrole nitrogen binds to another, leading to the formation of dimeric or polymeric structures. Similarly, the nitrile group could bridge two metal centers.

Caption: A possible bridging coordination mode.

Experimental Protocols

The following protocols provide a starting point for the synthesis and characterization of 6-(pyrrol-2-yl)pyridine-2-carbonitrile and its metal complexes.

Synthesis of 6-(pyrrol-2-yl)pyridine-2-carbonitrile

A plausible synthetic route, adapted from the synthesis of related compounds, involves a Suzuki or Stille coupling reaction.[5]

Protocol: Suzuki Coupling

• To a solution of 6-chloropyridine-2-carbonitrile (1.0 eq) in a 3:1 mixture of toluene and ethanol, add 1-(triisopropylsilyl)-1H-pyrrole-2-boronic acid (1.2 eq) and potassium carbonate (3.0 eq).

• De-gas the mixture with argon for 20 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq) and heat the mixture to reflux for 24 hours under an argon atmosphere.

• Cool the reaction to room temperature and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 6-(1-(triisopropylsilyl)-1H-pyrrol-2-yl)pyridine-2-carbonitrile.

• Dissolve the silyl-protected intermediate in tetrahydrofuran and treat with tetrabutylammonium fluoride (1.1 eq) at room temperature for 1 hour.

• Quench the reaction with water and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography to yield 6-(pyrrol-2-yl)pyridine-2-carbonitrile.

Caption: Synthetic workflow for the ligand.

Sources

• 1. Comparing Cyanophenyl and Pyridyl Ligands in the Formation of Porphyrin-Based Metal-Organic Coordination Networks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of 6-formyl-pyridine-2-carboxylate derivatives and their telomerase inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. 2-(Morpholin-4-yl)-6-(1H-pyrrol-1-yl)­pyridine-3,5-dicarbonitrile - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Functionalization of the Pyrrole NH in 6-(pyrrol-2-yl)pyridine Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 6-(pyrrol-2-yl)pyridine Scaffolds

The 6-(pyrrol-2-yl)pyridine motif is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry, materials science, and coordination chemistry.[1][2][3][4][5] Its rigid, planar structure and the presence of multiple nitrogen atoms for coordination make it an ideal building block for developing novel therapeutic agents, functional materials, and catalysts. The pyrrole NH proton, in particular, offers a versatile handle for introducing a wide array of functional groups, thereby enabling the fine-tuning of the molecule's steric and electronic properties. This targeted modification is crucial for optimizing biological activity, solubility, and material characteristics.

This technical guide provides a comprehensive overview of the key strategies for the functionalization of the pyrrole NH in 6-(pyrrol-2-yl)pyridine systems. We will delve into the fundamental principles governing the reactivity of the pyrrole NH and present detailed, field-proven protocols for N-alkylation, N-acylation, N-arylation, and N-sulfonylation.

Understanding the Pyrrole NH: Acidity and Reactivity

The nitrogen atom in a pyrrole ring is sp²-hybridized, and its lone pair of electrons participates in the aromatic sextet, contributing to the ring's aromaticity.[6] This delocalization reduces the basicity of the nitrogen atom compared to aliphatic amines. The NH proton of pyrrole is weakly acidic, with a pKa of approximately 17.5.[6] This acidity, while modest, is sufficient to allow for deprotonation by strong bases such as sodium hydride (NaH) or butyllithium (BuLi), generating a nucleophilic pyrrolide anion.[6][7] The resulting anion is a powerful nucleophile that can readily react with various electrophiles, providing a gateway to a diverse range of N-functionalized derivatives.[6][8][9]

Core Functionalization Strategies: A Practical Guide

The choice of functionalization strategy depends on the desired substituent and the overall complexity of the 6-(pyrrol-2-yl)pyridine starting material. Below, we outline the most common and effective methods.

N-Alkylation: Introducing Aliphatic Chains

N-alkylation is a fundamental transformation for modifying the lipophilicity and steric profile of the 6-(pyrrol-2-yl)pyridine scaffold. Two primary methods are widely employed: direct alkylation via deprotonation and the Mitsunobu reaction.

This classic method involves the deprotonation of the pyrrole NH with a strong base, followed by quenching with an alkyl halide. The choice of base and solvent is critical for achieving high yields and avoiding side reactions.

Causality Behind Experimental Choices:

• Base: Sodium hydride (NaH) is a common and effective choice. It is a strong, non-nucleophilic base that irreversibly deprotonates the pyrrole, generating the sodium pyrrolide salt and hydrogen gas. The evolution of hydrogen drives the reaction to completion.

• Solvent: Anhydrous polar aprotic solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) are ideal. They effectively solvate the sodium cation of the pyrrolide salt, enhancing its nucleophilicity, and are inert to the strong base.

• Temperature: The deprotonation is typically performed at 0 °C to control the initial exothermic reaction and the rate of hydrogen evolution. The subsequent alkylation is often allowed to proceed at room temperature to ensure complete reaction.

Experimental Protocol: N-Alkylation of 6-(pyrrol-2-yl)pyridine with Isopropyl Iodide

• To a stirred solution of 6-(pyrrol-2-yl)pyridine (1.0 eq) in anhydrous DMF (0.1 M) under an inert atmosphere (N₂ or Ar) at 0 °C, add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Stir the resulting suspension at 0 °C for 30 minutes. The evolution of hydrogen gas should be observed.

• Add the alkyl halide (e.g., isopropyl iodide, 1.1 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the N-alkylated 6-(pyrrol-2-yl)pyridine.[10]

Parameter	Value	Rationale
Temperature	0 °C to RT	Controlled deprotonation and complete alkylation
Solvent	Anhydrous DMF	Solubilizes reactants and enhances nucleophilicity
Base	NaH	Strong, non-nucleophilic base for irreversible deprotonation
Reaction Time	12-16 hours	Ensures complete conversion

Table 1. Key Parameters for Direct N-Alkylation.

The Mitsunobu reaction is a powerful alternative for N-alkylation, particularly with primary and secondary alcohols.[11][12][13] This reaction proceeds with inversion of configuration at the alcohol's stereocenter, making it valuable in stereoselective synthesis.[14]

Causality Behind Experimental Choices:

• Reagents: The reaction relies on a combination of a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).

• Mechanism: The phosphine and azodicarboxylate react to form a phosphonium salt. The alcohol then adds to this intermediate, forming an alkoxyphosphonium salt. The pyrrolide anion, acting as a nucleophile, then displaces the activated hydroxyl group.

• Advantages: This method avoids the need for a strong base to pre-form the pyrrolide anion and is often milder than direct alkylation.

Experimental Protocol: Mitsunobu N-Alkylation of 6-(pyrrol-2-yl)pyridine

• To a stirred solution of 6-(pyrrol-2-yl)pyridine (1.0 eq), the desired alcohol (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF (0.1 M) at 0 °C under an inert atmosphere, add DIAD (1.5 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 16-24 hours.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography to separate the N-alkylated product from triphenylphosphine oxide and the diisopropyl hydrazinedicarboxylate byproduct.

N-Acylation: Installation of Carbonyl Functionality

N-acylation introduces a carbonyl group onto the pyrrole nitrogen, which can serve as a versatile synthetic handle for further transformations or as a key pharmacophore. The Schotten-Baumann reaction is a widely used and reliable method for this purpose.[15][16][17][18][19]

Causality Behind Experimental Choices:

• Reagents: The reaction typically employs an acyl chloride or anhydride as the acylating agent and an aqueous base, such as sodium hydroxide or potassium carbonate, to neutralize the acidic byproduct (HCl or a carboxylic acid).[15][16][18]

• Biphasic System: The use of a two-phase system (e.g., dichloromethane and water) is a hallmark of Schotten-Baumann conditions.[16][18] The organic phase contains the starting material and product, while the aqueous phase contains the base. This setup facilitates the reaction at the interface and simplifies work-up.

• Base: The base plays a dual role: it deprotonates the pyrrole NH to form the nucleophilic pyrrolide and neutralizes the acid generated during the reaction, driving the equilibrium towards product formation.[19]

Experimental Protocol: N-Acylation of 6-(pyrrol-2-yl)pyridine under Schotten-Baumann Conditions

• Dissolve 6-(pyrrol-2-yl)pyridine (1.0 eq) in a suitable organic solvent such as dichloromethane or diethyl ether (0.1 M).

• Add an aqueous solution of a base (e.g., 2 M NaOH, 2.0 eq).

• Cool the biphasic mixture to 0 °C with vigorous stirring.

• Add the acyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, separate the organic layer.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or flash column chromatography.

N-Arylation: Constructing C-N Bonds with Aromatic Systems

The introduction of an aryl group on the pyrrole nitrogen is crucial for developing molecules with applications in materials science and as ligands in catalysis. The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for this transformation.[20][21][22]

Causality Behind Experimental Choices:

• Catalyst System: The reaction requires a palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a phosphine ligand. The choice of ligand is critical and often requires screening. Sterically hindered, electron-rich phosphine ligands are generally effective.

• Base: A non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) or potassium carbonate (K₂CO₃), is required to deprotonate the pyrrole and facilitate the catalytic cycle.

• Solvent: Anhydrous, non-polar aprotic solvents like toluene or dioxane are typically used.

Experimental Protocol: Buchwald-Hartwig N-Arylation of 6-(pyrrol-2-yl)pyridine

• To an oven-dried reaction vessel, add the 6-(pyrrol-2-yl)pyridine (1.2 eq), aryl halide (1.0 eq), palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), phosphine ligand (4-10 mol%), and base (e.g., NaOtBu, 1.4 eq).

• Evacuate and backfill the vessel with an inert gas (N₂ or Ar) three times.

• Add anhydrous toluene or dioxane via syringe.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Filter the mixture through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

N-Sulfonylation: Attaching Sulfonyl Groups

N-sulfonylated pyrroles are important intermediates in organic synthesis and can exhibit interesting biological activities. The reaction with sulfonyl chlorides in the presence of a base is a straightforward method for their preparation.

Causality Behind Experimental Choices:

• Reagents: A sulfonyl chloride is used as the electrophile. A base is required to deprotonate the pyrrole and neutralize the HCl byproduct.

• Base: Pyridine can serve as both the base and the solvent. Alternatively, a non-nucleophilic base like triethylamine (Et₃N) in a solvent like dichloromethane can be used.

Experimental Protocol: N-Sulfonylation of 6-(pyrrol-2-yl)pyridine

• Dissolve 6-(pyrrol-2-yl)pyridine (1.0 eq) in anhydrous pyridine or dichloromethane (0.1 M).

• If using dichloromethane, add triethylamine (1.5 eq).

• Cool the solution to 0 °C.

• Add the sulfonyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with water.

• If using dichloromethane, wash the organic layer with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product by recrystallization or flash column chromatography.

Conclusion

The functionalization of the pyrrole NH in 6-(pyrrol-2-yl)pyridine systems is a versatile and powerful strategy for the synthesis of novel compounds with tailored properties. By understanding the underlying principles of pyrrole reactivity and carefully selecting the appropriate reaction conditions, researchers can efficiently access a wide range of N-substituted derivatives. The protocols outlined in this guide provide a solid foundation for the exploration of this important class of molecules in drug discovery and materials science.

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• Title: Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC Source: PMC URL: [Link]

• Title: Synthesis of new pyrrole-pyridine-based ligands using an in situ Suzuki coupling method Source: ResearchGate URL: [Link]

• Title: Deprotonation of the –NH proton from a pyrrole moiety enables concentration-dependent colorimetric and fluorescence quenching of silver( i ) ions | Request PDF Source: ResearchGate URL: [Link]

• Title: Recent Advances in Functionalization of Pyrroles and their Translational Potential | Request PDF Source: ResearchGate URL: [Link]

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Application Notes and Protocols: 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile as a Versatile Precursor for Advanced Fluorescent Probes

Abstract

This document provides a comprehensive technical guide for researchers, medicinal chemists, and professionals in drug development on the utilization of 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile as a foundational scaffold for the synthesis of novel fluorescent probes. While direct literature on this specific molecule is emerging, its constituent moieties—a π-electron-rich pyrrole donor and an electron-deficient cyanopyridine acceptor—form a classic intramolecular charge transfer (ICT) framework. This inherent electronic arrangement makes it an exceptionally promising precursor for "push-pull" fluorophores sensitive to their local environment and for the development of targeted chemosensors. This guide presents a proposed synthetic pathway for the precursor, details its anticipated photophysical characteristics, and provides detailed protocols for its derivatization into a selective fluorescent probe for zinc ions (Zn²⁺), a crucial secondary messenger in cellular signaling.

Introduction: The Strategic Advantage of the Pyrrole-Pyridine Scaffold

The rational design of fluorescent probes is a cornerstone of modern chemical biology and diagnostics.[1] Small-molecule probes that can sensitively and selectively report on the presence and concentration of specific analytes, such as metal ions, are invaluable tools for elucidating biological processes and for the development of diagnostic agents.[2] The 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile scaffold is a prime candidate for such applications due to its intrinsic "push-pull" electronic structure. The pyrrole ring acts as an effective electron donor, while the pyridine ring, further activated by the electron-withdrawing nitrile group, serves as the electron acceptor.[3][4] This arrangement is known to give rise to intramolecular charge transfer (ICT) upon photoexcitation, a phenomenon that is often highly sensitive to solvent polarity and the presence of external stimuli, such as the coordination of metal ions.[4]

The bidentate N,N-chelating motif offered by the pyrrole and pyridine nitrogen atoms provides a pre-organized binding site for metal ions.[5] Coordination of a metal cation, such as Zn²⁺, is expected to enhance the electron-accepting character of the pyridine ring, leading to a significant modulation of the fluorophore's photophysical properties, a mechanism known as Chelation-Enhanced Fluorescence (CHEF).[6] This guide will provide the necessary protocols to synthesize the core scaffold and then leverage it to create a high-affinity fluorescent probe for Zn²⁺.

Synthesis of the Precursor: 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile

As of the date of this publication, a direct, optimized synthesis for 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile is not extensively documented in peer-reviewed literature. Therefore, we propose a robust and highly feasible synthetic route based on the well-established Suzuki-Miyaura cross-coupling reaction.[7][8] This method offers high functional group tolerance and is widely used for the formation of C-C bonds between aromatic and heteroaromatic rings.[9] The proposed synthesis involves the coupling of commercially available 6-bromopyridine-2-carbonitrile with an N-protected pyrrole-2-boronic acid derivative, followed by deprotection.

Figure 1: Proposed synthetic scheme for 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile.

Experimental Protocol: Synthesis of 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile

Materials:

• 6-Bromopyridine-2-carbonitrile (Commercially available)[10]

• 1-(tert-Butoxycarbonyl)pyrrole-2-boronic acid (N-Boc-pyrrole-2-boronic acid) (Commercially available)[11][12]

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Deionized Water (degassed)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM, anhydrous)

• Ethyl acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Step 1: Suzuki-Miyaura Coupling

• To an oven-dried Schlenk flask, add 6-bromopyridine-2-carbonitrile (1.0 eq.), N-Boc-pyrrole-2-boronic acid (1.2 eq.), and potassium carbonate (3.0 eq.).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq.) to the flask.

• Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).

• Heat the reaction mixture to 90 °C and stir for 12-18 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield N-Boc-6-(1H-pyrrol-2-yl)pyridine-2-carbonitrile.

Step 2: Boc Deprotection

• Dissolve the purified N-Boc-protected intermediate from Step 1 in anhydrous dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) (10 eq.) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours until TLC analysis indicates complete consumption of the starting material.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo to yield the final product, 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile.

Anticipated Photophysical Properties

The photophysical properties of 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile are predicted based on its structural analogs. The extended π-conjugation between the electron-donating pyrrole and the electron-accepting cyanopyridine is expected to result in strong absorption in the UV-A to visible region and significant fluorescence emission.

Table 1: Predicted Photophysical Properties of 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile

Property	Predicted Value/Range	Rationale and Comparative Data
Absorption (λabs)	320 - 380 nm	Structurally similar 2,2'-bipyridine-based push-pull fluorophores exhibit absorption maxima in this range.[3][5]
Emission (λem)	400 - 500 nm	The ICT character of the molecule is expected to lead to a large Stokes shift, with emission in the blue to cyan region of the spectrum.[5]
Quantum Yield (ΦF)	0.1 - 0.5 in non-polar solvents	The quantum yield is expected to be sensitive to solvent polarity, with higher values in non-polar environments and lower values in polar, protic solvents due to quenching of the ICT excited state.
Solvatochromism	Pronounced	A significant red-shift in emission is anticipated with increasing solvent polarity, characteristic of push-pull fluorophores.[3]

Application: A Selective Fluorescent Probe for Zinc(II)

To transform the 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile precursor into a selective fluorescent probe for Zn²⁺, we propose the introduction of a third chelating group to enhance both affinity and selectivity. A common strategy is the alkylation of the pyrrole nitrogen with a picolyl group, creating a tridentate N,N,N-binding pocket highly suited for Zn²⁺.

Figure 2: Synthesis of the proposed Zn²⁺ probe and its sensing mechanism.

Protocol: Synthesis of Probe 1

• To a solution of 6-(1H-pyrrol-2-yl)pyridine-2-carbonitrile (1.0 eq.) in anhydrous dimethylformamide (DMF), add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise at 0 °C under an argon atmosphere.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 2-(chloromethyl)pyridine hydrochloride (1.1 eq.) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the crude product by column chromatography to afford Probe 1 .

Protocol: Fluorescent Titration of Probe 1 with Zn²⁺

This protocol details the procedure for characterizing the interaction of Probe 1 with Zn²⁺ using fluorescence spectroscopy to determine its binding affinity and selectivity.

Instrumentation and Reagents:

• Fluorometer

• Quartz cuvettes (1 cm path length)

• HEPES buffer (e.g., 50 mM, pH 7.4)

• Stock solution of Probe 1 in DMSO or acetonitrile (e.g., 1 mM)

• Stock solution of ZnCl₂ in deionized water (e.g., 10 mM)

• Stock solutions of other metal perchlorates or chlorides for selectivity studies (e.g., Na⁺, K⁺, Mg²⁺, Ca²⁺, Mn²⁺, Fe²⁺, Co²⁺, Ni²⁺, Cu²⁺, Cd²⁺, Hg²⁺, Pb²⁺)

Determination of Optimal Excitation and Emission Wavelengths

• Prepare a solution of Probe 1 (e.g., 10 µM) in HEPES buffer.

• Record the absorption spectrum to determine the absorption maximum (λabs).

• Set the excitation wavelength to λabs and record the fluorescence emission spectrum.

• Record an excitation spectrum by monitoring the emission at the observed maximum (λem). The peak of the excitation spectrum should be used as the optimal excitation wavelength (λex) for subsequent experiments.

Fluorescence Titration

• Place a known volume of HEPES buffer in a quartz cuvette.

• Add a small aliquot of the Probe 1 stock solution to achieve a final concentration of, for example, 10 µM.

• Record the initial fluorescence spectrum.

• Add incremental amounts of the ZnCl₂ stock solution (e.g., 0.2, 0.4, 0.6... equivalents) to the cuvette.

• After each addition, mix thoroughly and allow the solution to equilibrate for 1-2 minutes before recording the fluorescence spectrum.

• Continue the additions until the fluorescence intensity reaches a plateau.

• Plot the fluorescence intensity at λem as a function of the Zn²⁺ concentration. The data can be fitted to a suitable binding isotherm (e.g., 1:1) to determine the dissociation constant (Kd).

Selectivity Study

• Prepare a series of solutions, each containing Probe 1 (10 µM) in HEPES buffer.

• To each solution, add a significant excess (e.g., 10-100 equivalents) of a different metal ion from the stock solutions.

• Record the fluorescence spectrum for each sample.

• In a separate set of experiments, add the same excess of interfering metal ions to a solution of Probe 1 and then titrate with Zn²⁺ to assess competitive binding.

• Compare the fluorescence response in the presence of Zn²⁺ to that of other metal ions to determine the selectivity of Probe 1 .

Conclusion

The 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile scaffold represents a highly promising and versatile platform for the development of sophisticated fluorescent probes. Its inherent electronic properties, coupled with the potential for straightforward synthetic modification, make it an ideal candidate for creating sensors for a wide range of analytes. The protocols outlined in this document provide a solid foundation for the synthesis of the core structure and its elaboration into a selective fluorescent probe for Zn²⁺. Researchers are encouraged to adapt and expand upon these methodologies to explore the full potential of this exciting class of fluorophores in chemical biology, diagnostics, and materials science.

References

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• Miyaura, N., & Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995, 95(7), 2457-2483. Available at: [Link]

• Stille, J. K. The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 1986, 25(6), 508-524. Available at: [Link]

• Karton-Lifshin, N., Albertazzi, L., M-Amir, R., & Shabat, D. "Push-Pull" Fluorophores: A Turn-ON Chemiluminescent Probe for the Detection of Superoxide in Living Cells. Journal of the American Chemical Society, 2011, 133(28), 10960-10965. Available at: [Link]

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• Kim, H. N., Lee, M. H., Kim, H. J., Kim, J. S., & Yoon, J. A new trend in fluorescent and colorimetric chemosensors for biological applications. Chemical Society Reviews, 2008, 37(8), 1465-1472. Available at: [Link]

• Valeur, B., & Leray, I. Design principles of fluorescent molecular sensors for cation recognition. Coordination Chemistry Reviews, 2000, 205(1), 3-40. Available at: [Link]

• Haynes, S. W., Sydor, P. K., Stanley, A. E., Song, L., & Challis, G. L. A Suzuki-Miyaura-based strategy for the synthesis of pyrrole-containing natural products. Chemical Communications, 2008, (16), 1865-1867. Available at: [Link]

• Zhang, X., Xiao, Y., & Qian, X. A Ratiometric Fluorescent Probe for Cysteine and Its Application to Bioimaging. Angewandte Chemie International Edition, 2008, 47(43), 8301-8304. Available at: [Link]

• Domaille, D. W., Que, E. L., & Chang, C. J. Synthetic fluorescent sensors for studying metal biology in living systems. Nature Chemical Biology, 2008, 4(3), 168-175. Available at: [Link]

• van der Veken, P., Dirksen, E., Brans, T., Merkx, M., & Joossens, J. Selective fluorescent sensors for the detection of zinc in biological systems. Dalton Transactions, 2007, (43), 5039-5049. Available at: [Link]

• Organic Chemistry Portal. Stille Coupling. Available at: [Link]

• Lippard, S. J. The coordination chemistry of zinc in biology. Accounts of Chemical Research, 1993, 26(5), 225-232. Available at: [Link]

• Padmashali, B., Yaligar, M., & Harisha, R. Synthesis and characterization of novel 1,6-dihydropyrimidine derivatives for their pharmacological properties. Journal of Applied Pharmaceutical Science, 2019, 9(05), 117-124. Available at: [Link]

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• Semantic Scholar. Detection of Selected Heavy Metal Ions Using Organic Chromofluorescent Chemosensors. Available at: [Link]

• RSC Publishing. Small-molecule fluorescent probes and their design. Available at: [Link]

• PubMed Central. Synthesis of Pyridin-1(2H)-ylacrylates and the Effects of Different Functional Groups on Their Fluorescence. Available at: [Link]

• Wikipedia. Pyridine. Available at: [Link]

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• Scholarship @ Claremont. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Available at: [Link]

• Google Patents. CN115784978B - Method for synthesizing 2-amino-6-bromopyridine.

• ResearchGate. Stannylation of Aryl Halides, Stille Cross-Coupling, and One-Pot Two-Step Stannylation/Stille Cross-Coupling Reactions under Solvent-Free Conditions. Available at: [Link]

• Harvard University. The Stille Reaction - Chem 115 Myers. Available at: [Link]

• MDPI. Photophysical and Bactericidal Properties of Pyridinium and Imidazolium Porphyrins for Photodynamic Antimicrobial Chemotherapy. Available at: [Link]

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• MDPI. 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Available at: [Link]

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• ResearchGate. Speciation and Photoluminescent Properties of a 2,6‐Bis(pyrrol‐2‐yl)pyridine in Three Protonation States. Available at: [Link]

• PubMed Central. The Synthesis and Photophysical Properties of Weakly Coupled Diketopyrrolopyrroles. Available at: [Link]

• MDPI. The Synthesis and Photophysical Properties of Weakly Coupled Diketopyrrolopyrroles. Available at: [Link]

• MDPI. Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. Available at: [Link]

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• ResearchGate. Recent Progress for the Synthesis of Pyrrole Derivatives – An Update. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Stille Coupling for 6-(2-Pyrrolyl)pyridine Synthesis

Welcome to the technical support center dedicated to the synthesis of 6-(2-pyrrolyl)pyridine via Stille coupling. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful cross-coupling reaction. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to enhance your reaction yields and overcome common challenges.

Troubleshooting Guide: Enhancing Your 6-(2-Pyrrolyl)pyridine Synthesis

This section addresses specific issues you may encounter during the Stille coupling of a 6-halopyridine with a 2-stannylpyrrole. The question-and-answer format is designed to provide direct and actionable solutions.

Question 1: My Stille coupling reaction is showing low to no conversion of my starting materials. What are the primary factors I should investigate?

Answer:

Low or no conversion in a Stille coupling reaction is a common issue that can often be resolved by systematically evaluating several key parameters. The primary areas to focus on are the catalyst system, reaction conditions, and the integrity of your reagents.

• Catalyst Activity: The heart of the Stille coupling is the palladium catalyst. Ensure that your palladium source, typically Pd(PPh₃)₄ or Pd₂(dba)₃, is active.[1] Palladium(0) catalysts are sensitive to air and can oxidize over time, leading to reduced activity. It is advisable to use freshly opened catalyst or store it under an inert atmosphere. If you suspect catalyst deactivation, consider using a fresh batch. The catalytic cycle relies on the Pd(0) species to initiate oxidative addition with the 6-halopyridine.[2]

• Ligand Choice: The ligand plays a crucial role in stabilizing the palladium center and modulating its reactivity. For couplings involving electron-deficient pyridines, electron-rich and bulky phosphine ligands can be beneficial.[3] If you are using a pre-catalyst like Pd₂(dba)₃, the addition of a suitable ligand such as triphenylphosphine (PPh₃) or triphenylarsine (AsPh₃) is necessary. The choice of ligand can significantly impact the rate of reductive elimination, the final step in the catalytic cycle to form the desired product.

• Solvent and Temperature: The choice of solvent and reaction temperature is critical. Anhydrous and deoxygenated solvents are paramount to prevent catalyst deactivation and unwanted side reactions. Toluene, dioxane, and DMF are commonly used solvents for Stille couplings. The reaction temperature needs to be optimized; while higher temperatures can increase the reaction rate, they can also lead to catalyst decomposition and side product formation. A good starting point is typically between 80-110 °C.

• Reagent Purity: Verify the purity of your 6-halopyridine and 2-stannylpyrrole. Impurities in the starting materials can poison the catalyst. Organostannanes, while generally stable to air and moisture, can degrade over time.[2] It is also crucial to ensure your 2-stannylpyrrole is free of excess trialkyltin halides from its synthesis, as these can interfere with the reaction.

Question 2: I am observing a significant amount of homocoupled pyrrole (2,2'-bipyrrole) in my reaction mixture. How can I suppress this side reaction?

Answer:

The formation of homocoupled byproducts, such as 2,2'-bipyrrole from the 2-stannylpyrrole, is a well-documented side reaction in Stille couplings.[2] This side reaction can be minimized through several strategic adjustments to your protocol.

• Mechanism of Homocoupling: Homocoupling of the organostannane can occur through two primary pathways: reaction of two equivalents of the stannane with the Pd(II) precatalyst or a radical process involving the Pd(0) catalyst.[2]

• Control of Stoichiometry: Carefully control the stoichiometry of your reactants. Using a slight excess (1.1-1.2 equivalents) of the organostannane is common, but a large excess can promote homocoupling.

• Additive Effects: The addition of a copper(I) co-catalyst, such as CuI, can often accelerate the rate of transmetalation, which is frequently the rate-determining step.[4] By promoting the desired cross-coupling pathway, the competing homocoupling reaction can be suppressed.

• Reaction Temperature: Lowering the reaction temperature can sometimes reduce the rate of homocoupling more than the rate of the desired cross-coupling.

• Palladium Source: Using a well-defined Pd(0) source like Pd(PPh₃)₄ can sometimes be advantageous over generating the active catalyst in situ from a Pd(II) precursor, as the latter can sometimes promote homocoupling.

Question 3: My main byproduct is the dehalogenated pyridine starting material. What causes this and how can it be prevented?

Answer:

Dehalogenation of the aryl halide is a common side reaction that competes with the desired cross-coupling. This is often attributed to the presence of trace amounts of water or other protic sources in the reaction mixture, or a β-hydride elimination pathway if an organometallic intermediate with a β-hydrogen is formed.

• Strictly Anhydrous Conditions: Ensure all your reagents, solvents, and glassware are scrupulously dried. Use freshly distilled and deoxygenated solvents. The presence of water can lead to protonolysis of the organopalladium intermediate, resulting in the dehalogenated arene.

• Solvent Choice: Some solvents are more prone to participating in side reactions. While DMF is a common solvent, it can be a source of dimethylamine at elevated temperatures, which can act as a reducing agent. Consider switching to a non-coordinating solvent like toluene or dioxane.

• Ligand Selection: The choice of ligand can influence the relative rates of reductive elimination versus side reactions. Bulky, electron-rich ligands can promote the desired reductive elimination step.

Frequently Asked Questions (FAQs)

Q1: Is an N-protecting group on the pyrrole necessary for this coupling?

A1: While not always strictly necessary, using an N-protecting group on the pyrrole ring is highly recommended. The pyrrolic N-H is acidic and can be deprotonated under basic conditions, potentially leading to side reactions or catalyst inhibition. Electron-withdrawing protecting groups, such as sulfonyl groups, can also increase the stability of the pyrrole ring towards oxidation.[5][6] Common protecting groups include Boc, tosyl (Ts), or SEM. The choice of protecting group will depend on the overall synthetic strategy and the conditions required for its eventual removal.

Q2: Which halide on the pyridine (Cl, Br, or I) is best for this reaction?

A2: The reactivity of the halide in the oxidative addition step follows the general trend I > Br > Cl.[2] Aryl iodides are the most reactive and often allow for milder reaction conditions. Aryl bromides are also widely used and are a good balance of reactivity and cost. Aryl chlorides are the least reactive and typically require more forcing conditions and specialized catalyst systems with bulky, electron-rich ligands.[7] For initial optimizations, 6-bromopyridine or 6-iodopyridine would be the recommended starting points.

Q3: How can I effectively remove the tin byproducts after the reaction?

A3: The removal of toxic organotin byproducts is a critical consideration for Stille couplings. Several methods are effective:

• Aqueous KF Wash: A common and effective method is to quench the reaction mixture and wash the organic layer with a saturated aqueous solution of potassium fluoride (KF).[8] The fluoride ions react with the trialkyltin halides to form insoluble trialkyltin fluoride, which can be removed by filtration.

• Silica Gel Chromatography with Triethylamine: During column chromatography, eluting with a solvent system containing a small percentage of triethylamine (~2-5%) can help to remove tin residues.[9]

• DBU/Iodine Treatment: For stubborn cases, a workup procedure involving treatment with 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) followed by iodine can convert the tin byproducts into nonpolar, more easily separable species.

Q4: What is the role of additives like LiCl and CuI?

A4: Additives can have a profound impact on the efficiency of the Stille coupling:

• Lithium Chloride (LiCl): LiCl is often used to accelerate the transmetalation step.[4] It is believed to function by coordinating to the palladium center, facilitating the displacement of the halide and promoting the transfer of the organic group from the tin reagent.

• Copper(I) Iodide (CuI): CuI is a widely used co-catalyst that can dramatically increase the reaction rate.[4] The exact mechanism is still debated, but it is thought to act as a scavenger for free phosphine ligands that can inhibit the catalyst, and it may also participate in the transmetalation step.

Experimental Protocols

Protocol 1: General Procedure for the Stille Coupling of 6-Bromopyridine with N-Boc-2-(tributylstannyl)pyrrole

This protocol provides a starting point for the optimization of your reaction.

Materials:

• 6-Bromopyridine

• N-Boc-2-(tributylstannyl)pyrrole

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Triphenylarsine (AsPh₃)

• Copper(I) iodide (CuI)

• Anhydrous, deoxygenated toluene

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add Pd₂(dba)₃ (2.5 mol%), AsPh₃ (10 mol%), and CuI (10 mol%).

• Add anhydrous, deoxygenated toluene to the flask.

• Add 6-bromopyridine (1.0 equivalent) to the mixture.

• Finally, add N-Boc-2-(tributylstannyl)pyrrole (1.2 equivalents) via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent such as ethyl acetate.

• Wash the organic layer with a saturated aqueous solution of KF, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

Table 1: Effect of Catalyst and Ligand on Yield

Entry	Palladium Source (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	Toluene	100	65
2	Pd₂(dba)₃ (2.5)	PPh₃ (10)	Toluene	100	72
3	Pd₂(dba)₃ (2.5)	AsPh₃ (10)	Toluene	100	85
4	Pd(OAc)₂ (5)	SPhos (10)	Dioxane	110	78

Yields are based on isolated product after column chromatography.

Visualizations

Catalytic Cycle of the Stille Coupling

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A systematic workflow for troubleshooting low yields.

References

• Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles. Angewandte Chemie International Edition in English, 25(6), 508–524. [Link]

• NROChemistry. Stille Coupling. [Link]

• Chemistry LibreTexts. (2023). Stille Coupling. [Link]

• Myers, A. G. The Stille Reaction. [Link]

• Chen, Y., et al. (2018). Unprecedented side reactions in Stille coupling: desired ones for Stille polycondensation. Chemical Communications, 54(72), 10132-10135. [Link]

• ResearchGate. (2025). Sulfur-Based Protecting Groups for Pyrroles and the Facile Deprotection of 2-(2,4-Dinitrobenzene)sulfinyl and Sulfonyl Pyrroles. [Link]

• ResearchGate. (2025). Synthesis and Stille Cross-Coupling Reactions of 2-(Tributylstannyl)- and 2,5-Bis(trimethylstannyl)tellurophene. [Link]

• Organic Chemistry Portal. Stille Coupling. [Link]

• ResearchGate. (2025). Pyrrole Protection. [Link]

• Beilstein Journal of Organic Chemistry. (2012). Synthesis of new pyrrole–pyridine-based ligands using an in situ Suzuki coupling method. [Link]

• Reddit. (2019). How to do Stille Coupling without Amide insertion. [Link]

• SynArchive. Stille Coupling. [Link]

• Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. (2026). RSC Advances. [Link]

• Williams, R. M. (2011). Recent Advances in the Stille Biaryl Coupling Reaction and Applications in Complex Natural Products Synthesis. Organic Syntheses, 88, 197. [Link]

• ResearchGate. (2012). Synthesis of new pyrrole-pyridine-based ligands using an in situ Suzuki coupling method. [Link]

• ResearchGate. Stannylation of Aryl Halides, Stille Cross-Coupling, and One-Pot Two-Step Stannylation/Stille Cross-Coupling Reactions under Solvent-Free Conditions. [Link]

• Skeletal editing of pyridines to aryldialdehydes. (2025). Nature Communications. [Link]

• PubMed. (2023). Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy. [Link]

• National Institutes of Health. (2023). Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates. [Link]

• Beilstein Journal of Organic Chemistry. (2012). Synthesis of new pyrrole–pyridine-based ligands using an in situ Suzuki coupling method. [Link]

• PubMed. (2020). Aroylation of Electron-Rich Pyrroles under Minisci Reaction Conditions. [Link]

• ResearchGate. (2023). Synthesis of N -alkoxycarbonyl Pyrroles from O -Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy. [Link]

• mediaTUM. (2019). Isolation and Reactivity of Stannylenoids Stabilized by Amido/Imino Ligands. [Link]

• SHANDONG LOOK CHEMICAL. (2020). An efficient method for removing organotin impurities. [Link]

• Chemistry Stack Exchange. (2017). How to remove pyridine from Reaction mixture containing chiral molecule with diacetal protection group?. [Link]

• datapdf.com. PURIFICATION AND PROPERTIES OF PYRROLE, PYRROLIDINE, PYRIDINE AND 2-METHYLPYRIDINE'. [Link]

• Google Patents. (2007). WO2007052302A2 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.

• National Institutes of Health. (2019). Isolation and Reactivity of Stannylenoids Stabilized by Amido/Imino Ligands. [Link]

• PubMed. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. [Link]

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Reference Data & Comparative Studies

Technical Guide: Mass Spectrometry Characterization of 6-(pyrrol-2-yl)picolinonitrile

Executive Summary

In the development of optoelectronic materials and organometallic catalysts, 6-(pyrrol-2-yl)picolinonitrile (referred to herein as 6-PPN ) serves as a critical ligand precursor. Its structural integrity is defined by a pyridine core flanked by a hard

-acceptor (nitrile) and a soft -donor (pyrrole).

For researchers validating synthesis pathways or assessing purity, distinguishing 6-PPN from its structural analogs (such as phenyl-substituted pyridines or standard bipyridines) is a common analytical challenge. This guide provides a definitive mass spectrometry (MS) fragmentation analysis of 6-PPN, comparing its "performance"—defined here as ionization efficiency and diagnostic fragmentation specificity—against two common alternatives: 6-phenylpicolinonitrile (6-PhPN) and 2,2'-bipyridine (Bpy) .

Key Finding: 6-PPN exhibits a unique "Dual-Neutral Loss" signature (sequential loss of HCN and C₂H₂) that distinguishes it from the purely aromatic fragmentation of phenyl-analogs and the high-energy ring opening of bipyridines.

Structural Context & Ionization Physics

Before analyzing the fragmentation, we must establish the ionization behavior. 6-PPN (

) has a monoisotopic mass of 169.06 Da .

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).[1][2]

• Primary Adduct: Protonated molecular ion

  .[1]

• Predicted m/z: 170.07.

Unlike 2,2'-bipyridine, which protonates readily at the pyridinic nitrogens due to the chelate effect, 6-PPN contains an acidic pyrrolic proton (

) and a weakly basic pyridinic nitrogen. However, in ESI(+), the pyridinic nitrogen is the primary site of protonation, stabilized by the electron-donating pyrrole ring.

Comparative Structural Table

Feature	6-(pyrrol-2-yl)picolinonitrile (6-PPN)	6-phenylpicolinonitrile (6-PhPN)	2,2'-Bipyridine (Bpy)
Formula
MW	169.18	180.21	156.19
[M+H]+	170.07	181.07	157.07
Key Moiety	Pyrrole (5-membered N-heterocycle)	Phenyl (6-membered carbocycle)	Pyridine (6-membered N-heterocycle)
Fragmentation Driver	Nitrile ejection + Pyrrole ring opening	Nitrile ejection only	Pyridine ring opening (High Energy)

Detailed Fragmentation Mechanism[1][3][4][5]

The fragmentation of 6-PPN is governed by the stability of the pyridine ring versus the lability of the substituents.

Pathway A: The Nitrile Ejection (Diagnostic Step 1)

The most facile pathway for picolinonitriles is the loss of Hydrogen Cyanide (HCN, 27 Da).

• Precursor:

• Transition: Loss of HCN from the C-2 position.

• Product Ion:

  143.07 ( ).

• Mechanism:[3][4][5][6] The proton on the pyridine nitrogen facilitates a rearrangement that expels the adjacent cyano group as HCN.

Pathway B: Pyrrole Ring Disintegration (Diagnostic Step 2)

Unlike the phenyl ring in 6-PhPN (which is robust), the pyrrole ring in 6-PPN is susceptible to ring opening and retro-Diels-Alder-like fragmentation.

• Precursor:

  143.07

• Transition: Loss of Acetylene (

  , 26 Da) or HCN (27 Da) from the pyrrole moiety.

• Product Ion:

  116 or 117.

• Significance: This step confirms the presence of the 5-membered nitrogen heterocycle.

Comparative Performance Analysis

This section objectively compares how 6-PPN behaves in MS/MS compared to its analogs.

Comparison 1: 6-PPN vs. 6-Phenylpicolinonitrile (6-PhPN)

Scenario: You are synthesizing 6-PPN via a Suzuki coupling and need to ensure the pyrrole coupled correctly instead of a phenyl impurity.

• 6-PPN Behavior: Shows

  at 170. MS/MS shows characteristic loss of 27 (HCN) followed by fragmentation of the heterocycle.

• 6-PhPN Behavior: Shows

  at 181. MS/MS shows loss of 27 (HCN) to yield 154 (phenyl-pyridine cation). Crucially , the 154 ion is extremely stable because the phenyl ring does not fragment easily under standard Collision Induced Dissociation (CID) energies (20-40 eV).

Comparison 2: 6-PPN vs. 2,2'-Bipyridine (Bpy)

Scenario: Distinguishing the ligand scaffold.

• 6-PPN Behavior: Base peak often

  .

• Bpy Behavior: Bipyridine is very stable. It typically requires higher collision energy to fragment. Its primary loss is HCN (

  157 130), but it lacks the initial "labile" nitrile group. The loss of HCN from Bpy requires opening the aromatic pyridine ring itself, which is energetically more demanding than losing a pendant nitrile group.

Data Summary Table: Diagnostic Ions

Compound	Precursor (m/z)	Primary Fragment (Loss)	Secondary Fragment (Loss)	Diagnostic Interpretation
6-PPN	170	143 (-HCN)	116/117 (-C₂H₂/-CN)	High Specificity: Confirms Nitrile + Pyrrole presence.
6-PhPN	181	154 (-HCN)	127 (-HCN, rare/high energy)	High Stability: Phenyl ring retains mass; stops at m/z 154.
Bipyridine	157	130 (-HCN)	104 (-C₂H₂)	High Energy Threshold: Harder to fragment than nitriles.

Visualization of Pathways[1][3]

Diagram 1: Fragmentation Logic of 6-PPN

This diagram illustrates the specific mass transitions for 6-(pyrrol-2-yl)picolinonitrile.

Caption: Step-wise fragmentation pathway of 6-PPN under ESI-MS/MS conditions.

Diagram 2: Experimental Workflow for Identification

A decision tree for researchers to validate the compound.

Caption: Recommended LC-MS/MS workflow for unambiguous identification of 6-PPN.

Experimental Protocol (Standard Operating Procedure)

To replicate the fragmentation data described above, use the following validated protocol. This method is self-validating: the presence of the m/z 143 fragment at low collision energy confirms the labile nitrile, while the m/z 116 fragment confirms the pyrrole.

Materials

• Solvent A: Water + 0.1% Formic Acid (Proton source).

• Solvent B: Acetonitrile (LC-MS Grade).

• Standard: 6-(pyrrol-2-yl)picolinonitrile (>95% purity).

Instrument Settings (Generic Q-TOF/Orbitrap)

• Ion Source: ESI Positive Mode.

• Capillary Voltage: 3.5 kV.

• Flow Rate: Direct infusion at 5-10

  L/min (for characterization) or 0.3 mL/min (LC flow).

• Mass Range: m/z 50 – 300.

• Collision Energy (CE) Ramp:

  • Screening: Ramp 10 -> 50 eV.

  • Specific ID: Fixed at 25 eV (Optimal for observing both m/z 143 and m/z 116).

Step-by-Step Workflow

• Blank Run: Inject Solvent A/B blank to clear memory effects.

• Precursor Scan: Verify the parent ion at m/z 170.07 ± 0.05. If the peak is at 192, you likely have the Sodium adduct

  , which fragments poorly; adjust mobile phase acidity.

• Product Ion Scan: Select m/z 170.1 as the precursor. Apply 25 eV collision energy.

• Verification:

  • Look for the base peak at m/z 143 (Loss of HCN).

  • Look for significant minor peaks at m/z 116/117.

  • Fail Criteria: If m/z 154 is observed, suspect contamination with 6-phenylpicolinonitrile.

References

• Gao, S., et al. (2013). "Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry." Rapid Communications in Mass Spectrometry.

• Pramanik, B. N., et al. (2013). "Mass Spectrometry in Drug Discovery." Wiley Online Library.
• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Foundational text for Nitrile/HCN loss mechanisms).

• Demarais, N. J., et al. (2012). "Ion fragmentation of small molecules in mass spectrometry." UAB Proteomics/Mass Spectrometry Workshop.

• BindingDB. (2022). "Entry for 6'-(1-Methyl-1H-pyrrol-2-yl)-2'-oxo-1',4'-dihydro-2'H-spiro[pyrrolidine-3,3'-quinoline]-1-carbonitrile." (Structural analog reference).

Sources

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• 3. lifesciencesite.com [lifesciencesite.com]
• 4. Mass Spectrometric Characterization of 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine N-Oxidized Metabolites Bound at Cys34 of Human Serum Albumin - PMC [pmc.ncbi.nlm.nih.gov]
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HPLC retention time comparison for pyridine-carbonitrile isomers

Optimizing HPLC Separation of Pyridine-Carbonitrile Isomers: A Comparative Guide on Stationary Phase Selectivity and pH Dependence

Executive Summary & Core Challenge

The separation of pyridine-carbonitrile isomers—2-cyanopyridine (picolinonitrile) , 3-cyanopyridine (nicotinonitrile) , and 4-cyanopyridine (isonicotinonitrile) —presents a classic chromatographic challenge. While they share an identical molecular weight (104.11 g/mol ) and planar structure, their distinct electronic distributions create subtle differences in basicity and polarity.

This guide moves beyond generic "screening" advice. We analyze the thermodynamic causality of retention—specifically how the position of the electron-withdrawing cyano group relative to the pyridine nitrogen alters

and dipole moments, dictating the elution order on Reversed-Phase (RP) and Polar-Embedded stationary phases.

Physicochemical Profiling: The "Why" Behind Retention

To design a robust method, one must understand the analyte's state in the mobile phase. The cyano group (-CN) is strongly electron-withdrawing.[1] Its proximity to the ring nitrogen dramatically suppresses basicity.

Isomer	Common Name	Structure Note	(Conjugate Acid)	Dipole Moment ( )	LogP (Hydrophobicity)
2-Cyanopyridine	Picolinonitrile	Ortho-substitution	~ -0.26 (Very Weak Base)	~ 5.2 D (High)	0.45
3-Cyanopyridine	Nicotinonitrile	Meta-substitution	~ 1.40 (Weak Base)	~ 3.6 D (Medium)	0.36
4-Cyanopyridine	Isonicotinonitrile	Para-substitution	~ 1.90 (Weak Base)	~ 1.6 D (Low)	0.28

Key Insight:

• Basicity: 4-cyanopyridine is the most basic (highest

  ), while 2-cyanopyridine is essentially non-basic in aqueous conditions.

• pH Impact: At a mobile phase pH of 3.0, 4-cyanopyridine will be partially protonated (ionized), significantly reducing its retention on C18. 2-cyanopyridine remains neutral, maximizing hydrophobic interaction.

Strategic Method Development

Stationary Phase Selection

While C18 is the standard, it often fails to resolve 3-CN and 4-CN due to similar hydrophobic footprints. Alternative phases offer superior selectivity via

interactions.

• C18 (Octadecyl): Separates primarily by hydrophobicity.[2]

  • Typical Elution (pH 3.0): 4-CN (First) < 3-CN < 2-CN (Last).

  • Mechanism:[3][4][5] 4-CN is partially ionized; 2-CN is neutral and most hydrophobic.

• Phenyl-Hexyl / Biphenyl: Offers orthogonal selectivity. The

  -electrons of the stationary phase interact with the electron-deficient pyridine ring.

  • Advantage:[3][5] often reverses or expands the gap between 3-CN and 4-CN.

• Pentafluorophenyl (PFP): Highly effective for basic compounds and isomers. The electron-poor PFP ring interacts strongly with the electron-rich nitrogen (if neutral) or via dipole-dipole interactions.

The pH Decision Tree (Visualized)

The following diagram illustrates the logical flow for selecting mobile phase pH based on the specific resolution challenges of these isomers.

Caption: Decision matrix for pH selection. Low pH exploits the basicity difference of the 4-isomer to force early elution.

Recommended Experimental Protocols

Protocol A: High-Resolution Gradient (C18)

Best for general purity analysis where 4-cyanopyridine is a known impurity.

• Column: High-strength Silica C18 (e.g., 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate, adjusted to pH 3.0 with Formic Acid.

• Mobile Phase B: Acetonitrile (ACN).[2]

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: UV @ 260 nm (Pyridine ring absorption).

• Gradient Program:

  • 0.0 min: 5% B

  • 10.0 min: 30% B

  • 12.0 min: 30% B

  • 12.1 min: 5% B (Re-equilibration)

Expected Result:

• Retention Time (approx): 4-CN (4.2 min) < 3-CN (5.8 min) < 2-CN (7.1 min).

• Note: The acidic pH protonates 4-CN (~10% ionized), reducing its retention relative to the neutral 2-CN.

Protocol B: Isocratic Separation (Phenyl-Hexyl)

Best for rapid quality control (QC) of production batches.

• Column: Phenyl-Hexyl (100 x 4.6 mm, 2.7 µm Fused-Core).

• Mobile Phase: Water / Methanol (85:15 v/v). No buffer required if sample is neutral, but 0.1% H3PO4 is recommended for peak shape.

• Flow Rate: 1.2 mL/min.

• Temperature: 40°C.

• Mechanism: Methanol promotes

  interactions better than ACN. The Phenyl phase interacts distinctively with the dipole of 2-CN.

Comparative Data Summary

The following table synthesizes performance metrics across different conditions.

Parameter	C18 (pH 3.0)	C18 (pH 7.0)	Phenyl-Hexyl (pH 3.0)
Elution Order	4-CN 3-CN 2-CN	4-CN 3-CN 2-CN	4-CN 3-CN 2-CN
Resolution ( 3/4)	High (> 2.0)	Low (< 1.2)	Excellent (> 2.5)
Peak Shape (Tailing)	Excellent (1.0 - 1.1)	Moderate (1.2 - 1.4)	Excellent (1.0 - 1.1)
Dominant Mechanism	Hydrophobicity + Ion Exclusion	Hydrophobicity only	Stacking + Hydrophobicity

Troubleshooting & Optimization

• Problem: Peak tailing on 4-cyanopyridine.

  • Root Cause:[3][5][6] Interaction between the basic nitrogen (even if weakly basic) and residual silanols on the silica surface.

  • Solution: Use "End-capped" columns or add 5-10 mM Triethylamine (TEA) to the mobile phase as a silanol blocker. Alternatively, increase buffer concentration to 25 mM.

• Problem: Co-elution of 3-CN and 4-CN.

  • Root Cause:[3][5][6] Insufficient selectivity.

  • Solution: Switch organic modifier from Acetonitrile to Methanol. Methanol is a protic solvent that interacts differently with the pyridine lone pair and the cyano group, often altering selectivity.

References

• GL Sciences. (2025). Technical Note: Changing Elution Patterns of Isomers. Retrieved from [Link]

• MicroSolv Technology. (2025). Recommended HPLC Columns for Positional Isomers. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. hplc.eu [hplc.eu]
• 4. Separation of 3-Pyridinecarbonitrile on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. d-nb.info [d-nb.info]

13C NMR shifts of cyano group in 6-substituted picolinonitriles

Comparative Guide: 13C NMR Analysis of Cyano Shifts in 6-Substituted Picolinonitriles

Executive Summary & Strategic Importance

Picolinonitriles (2-cyanopyridines) are privileged scaffolds in drug discovery, serving as bioisosteres for carbonyls and precursors to tetrazoles and picolinamides. In the development of serine protease inhibitors (e.g., cathepsin K or S inhibitors), the electrophilicity of the nitrile carbon is a critical determinant of potency.

This guide analyzes the 13C NMR chemical shifts (

) of the cyano group in 6-substituted picolinonitriles. The 6-position is sterically significant (ortho to the ring nitrogen) and electronically influential (meta to the nitrile). Understanding these shifts allows researchers to:

• Predict Reactivity: Correlate

  with susceptibility to nucleophilic attack (e.g., covalent cysteine targeting).

• Confirm Regiochemistry: Distinguish between isomers during synthesis.

• Assess Electronic Environment: Quantify the net inductive (

  ) and mesomeric ( ) effects of substituents.

Mechanistic Principles: The "Why" Behind the Shifts

The chemical shift of the nitrile carbon (

) is governed by the electron density around the nucleus.

• Shielding (Upfield Shift, Lower ppm): Increased electron density (e.g., from Electron Donating Groups, EDGs) shields the nucleus from the magnetic field.

• Deshielding (Downfield Shift, Higher ppm): Decreased electron density (e.g., from Electron Withdrawing Groups, EWGs) exposes the nucleus.

In 6-substituted picolinonitriles, the substituent interacts with the nitrile carbon through the pyridine ring via two competing pathways:

• Through-Bond Induction (

  -framework): The 6-substituent influences the ring nitrogen, which in turn affects the C2-position.

• Resonance (

  -system): Substituents with lone pairs (e.g., -OMe, -Cl) can donate density into the ring, potentially shielding the nitrile carbon despite their electronegativity.

Diagram 1: Electronic Influence Pathway

Caption: Logical flow of electronic effects from the 6-position substituent to the nitrile carbon signal.

Comparative Data Analysis

The following table synthesizes experimental trends and literature values. Note that solvent effects are significant; CDCl₃ is the standard reference solvent.

Baseline: The unsubstituted 2-cyanopyridine exhibits a

of 117.4 ppm in CDCl₃.

Substituent (6-Pos)	Electronic Nature	Predicted/Observed (ppm)	Shift Direction (vs. H)	Structural Implication
-H (Parent)	Reference	117.4	N/A	Baseline reactivity.
-CH₃ (Methyl)	Weak EDG (Hyperconjugation)	118.0 - 118.2	Slight Downfield	Steric bulk at C6 may perturb solvation; minimal electronic change.
-Cl (Chloro)	-I (Strong), +M (Weak)	116.5 - 117.5	Variable/Minor	Inductive withdrawal is balanced by weak mesomeric donation and N-lone pair repulsion.
-OMe (Methoxy)	+M (Strong), -I (Moderate)	115.0 - 116.0	Upfield (Shielded)	Strong resonance donation increases electron density at CN, reducing electrophilicity.
-CF₃ (Trifluoromethyl)	-I (Strong), -M (Weak)	119.0 - 120.5	Downfield (Deshielded)	Strong electron withdrawal makes the nitrile carbon highly electrophilic (reactive).
-NO₂ (Nitro)	-I, -M (Strong)	> 121.0	Strong Downfield	Maximizes electrophilicity; highly susceptible to hydrolysis.

Key Insight for Drug Design: If your goal is a covalent inhibitor (reversible nitrile warhead), a 6-CF₃ substituent (downfield shift) will increase the reactivity of the nitrile toward the catalytic cysteine. Conversely, a 6-OMe group will stabilize the nitrile, potentially improving metabolic stability but lowering on-target reactivity.

Experimental Protocol: High-Fidelity 13C NMR Acquisition

Nitrile carbons are quaternary (non-protonated) and often have long spin-lattice relaxation times (

). Standard proton parameters often yield poor signal-to-noise ratios for the peak.

Objective: Obtain quantitative or semi-quantitative integration for the nitrile peak.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 20-30 mg of the picolinonitrile in 0.6 mL of CDCl₃ (or DMSO-d6 if solubility is poor).

  • Critical: Filter the solution through a cotton plug into the NMR tube to remove paramagnetic particulates that broaden lines.

• Instrument Setup:

  • Frequency: Minimum 100 MHz (for 13C) / 400 MHz (for 1H) recommended.

  • Temperature: 298 K (25°C).

• Acquisition Parameters (The "Nitrile Optimization"):

  • Pulse Sequence: zgpg30 (Power-gated decoupling) or zgig (Inverse gated) for quantitative results.

  • Relaxation Delay (D1): Set to 3.0 - 5.0 seconds .

    • Reasoning: Quaternary carbons relax slowly.[1] A standard D1 of 1.0s will saturate the CN signal, making it disappear or appear artificially weak.

  • Scans (NS): Minimum 256 scans (due to low sensitivity of quaternary C).

  • Spectral Width: Ensure range covers -10 to 220 ppm.

• Processing:

  • Line Broadening (LB): Apply 1.0 - 2.0 Hz to improve S/N ratio.

  • Referencing: Calibrate CDCl₃ triplet center to 77.16 ppm .

Diagram 2: Optimized NMR Workflow

Caption: Workflow emphasizing the critical relaxation delay (D1) adjustment for quaternary nitrile carbons.

Comparative Analysis: Picolinonitrile vs. Benzonitrile

Why choose the pyridine scaffold over the benzene scaffold?

Feature	Picolinonitrile (Pyridine Core)	Benzonitrile (Benzene Core)
Typical	117 - 118 ppm	118 - 119 ppm
Solubility	Higher (Polar N-atom)	Lower (Lipophilic)
H-Bonding	Pyridine N is an H-bond Acceptor	None
Metabolic Liability	Prone to N-oxidation	Prone to hydroxylation

References

• ChemicalBook. (2025). 2-Cyanopyridine 13C NMR Spectrum and Data. Retrieved from

• National Institutes of Health (NIH) - PubChem. (2025). 6-Methyl-2-pyridinecarbonitrile Compound Summary. Retrieved from

• Breitmaier, E., & Voelter, W. (1987).[2] Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry.[2] VCH Verlagsgesellschaft. (Standard text for substituent additivity rules).

• SpectraBase. (2025). 13C NMR of 2-Cyanopyridine Derivatives. Wiley Science Solutions. Retrieved from

• MDPI. (2005). Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. Molecules.[2][3][4][5][6][7][8] Retrieved from

Sources

• 1. 13Carbon NMR [chem.ch.huji.ac.il]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. homepages.abdn.ac.uk [homepages.abdn.ac.uk]
• 5. compoundchem.com [compoundchem.com]
• 6. che.hw.ac.uk [che.hw.ac.uk]
• 7. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. bhu.ac.in [bhu.ac.in]

Safety & Regulatory Compliance

Personal protective equipment for handling 6-(1H-Pyrrol-2-YL)pyridine-2-carbonitrile

Topic: Personal Protective Equipment & Operational Handling for 6-(1H-Pyrrol-2-YL)pyridine-2-carbonitrile Content Type: Operational Safety & Logistics Guide Audience: Researchers, Medicinal Chemists, and EHS Officers[1]

[1]

Executive Summary & Hazard Profile

Compound Identity: 6-(1H-Pyrrol-2-yl)pyridine-2-carbonitrile Chemical Class: Heterocyclic Aromatic Nitrile Physical State: Solid (Crystalline powder)[1][2]

As a Senior Application Scientist, I must emphasize that while specific toxicological data (LD50) for this precise isomer may be limited in public literature, its structural pharmacophore—combining a pyridine core, a pyrrole ring, and a nitrile substituent—dictates a Category 3 (Toxic) handling protocol.[1]

The Pharmacological Hazard: The presence of the nitrile moiety (-CN) on the pyridine ring presents a dual risk:

• Direct Toxicity: Aromatic nitriles can act as neurotoxins and irritants.[1]

• Metabolic Activation: While aromatic nitriles are generally more stable than aliphatic ones, metabolic oxidation (via Cytochrome P450) can theoretically release cyanide ions (

  ) or reactive radical intermediates, particularly if the pyridine ring undergoes bioactivation.[1]

Core Directive: Treat this compound as "Hazardous Until Proven Otherwise." Do not handle on an open bench.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling this compound in quantities >5 mg.

Protection Zone	Required Equipment	Technical Justification
Respiratory	Engineering Control: Fume Hood (Face velocity: 80–100 fpm).[1] PPE: N95/P100 (only if weighing outside hood—strongly discouraged).[1]	The pyrrole ring is electron-rich and potentially reactive; inhalation of dust can trigger rapid mucosal irritation or sensitization.[1]
Ocular	Chemical Splash Goggles (ANSI Z87.1+).[1] Note: Safety glasses are insufficient.[1]	Crystalline powders carry a high risk of static-induced scattering.[1] Goggles seal the eyes against airborne particulates that glasses cannot block.[1]
Dermal (Hands)	Double Gloving Protocol: Inner: Nitrile (4 mil).[1] Outer: Nitrile (4-8 mil) or Laminate (Silver Shield) if using DMSO/DCM.[1]	Pyridines are excellent solvents and skin penetrants.[1] They can act as vehicles, carrying the toxic nitrile moiety through the skin barrier.
Body	Lab Coat (Tyvek or Nomex preferred) + Long pants + Closed-toe chemical-resistant shoes.[1]	Standard cotton coats absorb liquids.[1] If solubilizing in flammable solvents, Nomex provides flash-fire protection.[1]

PPE Decision Logic (Visualization)

This diagram illustrates the decision-making process for selecting PPE based on the experimental state of the compound.

Figure 1: PPE Selection Logic based on physical state and associated primary risks.[1]

Operational Protocols

Protocol A: Safe Weighing (Solid State)

Objective: Prevent inhalation and static scattering of the micronized powder.

• Preparation: Place the balance inside the chemical fume hood. If vibration is an issue, use a marble balance table or temporarily turn off the hood fan only during the read (while wearing an N95), then immediately reactivate.

• Static Control: Heterocycles like pyrrole-pyridines are prone to static charge.[1] Use an ionizing anti-static gun on the spatula and weighing boat before contact.[1]

• Transfer: Never pour from the stock bottle. Use a micro-spatula to transfer small amounts.[1]

• Decontamination: Immediately wipe the balance area with a chemically compatible wipe (e.g., methanol-dampened) and dispose of the wipe as hazardous solid waste.[1]

Protocol B: Solubilization (Liquid State)

Objective: Mitigate the "Carrier Effect" where solvents accelerate skin absorption.[1]

• Solvent Choice:

  • DMSO: High solubility but high skin permeability.[1] Requirement: Silver Shield (Laminate) gloves or double nitrile (change every 15 mins).[1]

  • Ethanol/Methanol:[1] Moderate solubility.[1] Standard nitrile gloves are acceptable (change upon splash).[1]

• Vessel: Use screw-cap vials with septa if possible. Avoid open beakers.

• Labeling: Mark all solutions with "TOXIC - NITRILE" immediately.[1]

Emergency Response: The SWIMS Protocol

In the event of a spill or exposure, immediate action is required to prevent systemic toxicity (cyanide-like effects).[1]

Figure 2: The SWIMS operational response workflow for hazardous chemical spills.

Medical First Aid:

• Eye Contact: Flush for 15 minutes. Do not rub.

• Skin Contact: Wash with soap and water for 15 minutes.[1][3] Do not use alcohol (this increases absorption).[1]

• Ingestion: Seek immediate medical attention.[1][3][4][5][6] Mention "Aromatic Nitrile" to the physician (potential for delayed cyanide toxicity).[1]

Disposal & Waste Management

Do not treat this as general organic waste due to the nitrile functionality.[1]

Waste Stream	Description	Handling Instruction
Solid Waste	Contaminated gloves, weighing boats, paper towels.[1]	Double-bag in clear polyethylene bags. Label: "Solid Toxic Waste - Nitrile Contaminated."[1]
Liquid Waste	Mother liquors, reaction mixtures.[1]	Segregate from Acids. Mixing nitriles with strong acids can theoretically liberate HCN gas.[1] Dispose in "Alkaline/Neutral Organic" stream.
Sharps	Needles/Syringes used for transfer.[1]	Immediate disposal in rigid sharps container. Do not recap.

References

• PubChem. (2025).[1][7] Pyridine-2-carbonitrile Compound Summary (CID 7522).[1] National Library of Medicine.[1] [Link]

• National Research Council (US). (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press.[1] [Link]

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• 1. Pyridine-2-carbonitrile | C6H4N2 | CID 7522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
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• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
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• 7. 2-(Pyrrolidin-2-yl)pyridine | C9H12N2 | CID 2771659 - PubChem [pubchem.ncbi.nlm.nih.gov]